Cas no 679837-25-3 (2-(4-Methoxyphenoxy)butanoyl Chloride)

• Product Name: 2-(4-Methoxyphenoxy)butanoyl Chloride
• CAS No: 679837-25-3
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD12197845
• CID: 393851
• PubChem ID: 46779596
• Update Time: 2025-04-19

2-(4-Methoxyphenoxy)butanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-(4-methoxyphenoxy)-
• 2-(4-methoxyphenoxy)butanoyl chloride
• SCHEMBL12122875
• AKOS002392426
• MFCD12197845
• 2-(4-Methoxy-phenoxy)-butyryl chloride
• VS-04075
• DTXSID20675491
• 679837-25-3
• AKOS016345678
• 2-(4-Methoxyphenoxy)butanoyl Chloride

• MDL： MFCD12197845
• Inchi： 1S/C11H13ClO3/c1-3-10(11(12)13)15-9-6-4-8(14-2)5-7-9/h4-7,10H,3H2,1-2H3
• InChI Key： YMUSJESQIJZTQC-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 228.05539
• Monoisotopic Mass: 228.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 35.53